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Compound of Interest

Compound Name: Fmoc-beta-alanyl-L-proline

Cat. No.: B15327433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-beta-alanyl-L-proline is a dipeptide derivative of significant interest in the fields of

peptide chemistry and drug discovery. This molecule combines beta-alanine, a naturally

occurring beta-amino acid, with L-proline, a unique proteinogenic amino acid, under the

protection of a fluorenylmethyloxycarbonyl (Fmoc) group. The Fmoc protecting group is

instrumental in solid-phase peptide synthesis (SPPS), allowing for the stepwise and controlled

assembly of peptide chains. The incorporation of a beta-amino acid, such as beta-alanine, can

impart unique conformational properties and increased resistance to enzymatic degradation to

the resulting peptide. Proline's rigid cyclic structure is known to influence peptide secondary

structure and is implicated in various biological signaling pathways. This guide provides a

comprehensive overview of the physicochemical properties, synthesis, and potential biological

relevance of Fmoc-beta-alanyl-L-proline.

Physicochemical Properties
The accurate determination of molecular weight is critical for a range of experimental

procedures, including mass spectrometry, and for calculating molar equivalents in synthesis

protocols. The molecular properties of Fmoc-beta-alanyl-L-proline and its constituent

components are summarized below.
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Compound Molecular Formula Molecular Weight ( g/mol )

Fmoc-beta-alanine C₁₈H₁₇NO₄ 311.33

L-proline C₅H₉NO₂ 115.13[1][2][3][4][5]

Fmoc-beta-alanyl-L-proline C₂₃H₂₄N₂O₅ 408.45

Note: The molecular weight of the dipeptide is calculated by summing the molecular weights of

Fmoc-beta-alanine and L-proline and subtracting the molecular weight of water (18.015 g/mol ),

which is lost during the formation of the peptide bond.

Synthesis of Fmoc-beta-alanyl-L-proline
The synthesis of Fmoc-beta-alanyl-L-proline is typically achieved through solid-phase peptide

synthesis (SPPS). This method involves the stepwise addition of amino acids to a growing

peptide chain that is covalently attached to an insoluble resin support. The general workflow for

the synthesis is depicted below.
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Resin Preparation Synthesis Cycle Final Steps

Select & Swell Resin Load first amino acid
(L-proline) Cap unreacted sites Fmoc Deprotection

(Piperidine)
Start Synthesis Wash Couple Fmoc-beta-alanine

(Activating agents) Wash Cleave from resin
(e.g., TFA)

Finalize Peptide Precipitate & Purify
(e.g., HPLC)

Characterize
(e.g., Mass Spec)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. L-Proline | C5H9NO2 | CID 145742 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. L-Proline [en.chinaaminoacid.com]

3. L-Proline - American Chemical Society [acs.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15327433?utm_src=pdf-body-img
https://www.benchchem.com/product/b15327433?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/L-Proline
https://en.chinaaminoacid.com/productclass_9/productdetail_29.shtml
https://www.acs.org/molecule-of-the-week/archive/p/proline.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15327433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. L-Proline | 147-85-3 [sigmaaldrich.com]

5. isotope.com [isotope.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Fmoc-beta-alanyl-L-
proline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15327433#molecular-weight-of-fmoc-beta-alanyl-l-
proline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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